Silicon carbide
Overview
Description
Silicon carbide, also known as carborundum, is a compound of silicon and carbon with the chemical formula SiC. It is a highly durable and versatile material that has found applications in various industries due to its exceptional properties. Discovered in 1891 by Edward G. Acheson, this compound was initially used as an abrasive material. Today, it is recognized for its high thermal conductivity, electrical semiconductivity, and extreme hardness, making it an integral part of modern technology .
Scientific Research Applications
Silicon carbide has a wide range of applications in scientific research and industry:
Chemistry: this compound is used as a catalyst support and in the synthesis of advanced ceramics.
Biology: It is employed in biomedical devices due to its biocompatibility and durability.
Medicine: this compound is used in medical implants and prosthetics for its strength and resistance to wear.
Industry: It is widely used in the production of high-temperature semiconductors, abrasive materials, and cutting tools. .
Mechanism of Action
Target of Action
Silicon carbide (SiC) is a robust semiconductor material that has found wide and varied applications due to its unique electrical and thermal properties . It is used in a variety of energy conversion systems, such as the main traction inverter of an electric vehicle (EV) . Devices made from SiC are faster, tougher, and more efficient alternatives to straight silicon .
Mode of Action
SiC interacts with its targets through its semiconductor properties. It can be doped n-type by nitrogen or phosphorus and p-type by beryllium, boron, aluminum, or gallium . In the context of chemical mechanical polishing (CMP), molecular dynamics simulations have shown that the formation of Si-O-Si interfacial bridge bonds and the insertion of O atoms at the surface can lead to the breakage of Si-C bonds and even the complete removal of SiC atoms .
Biochemical Pathways
For example, in the process of SiC abrasive particles abrasive flow machining iron-carbon alloy surface, the cutting angle of the abrasive increases, the working surface of the iron-carbon alloy will produce deeper cutting marks .
Pharmacokinetics
The pharmacokinetics of SiC, particularly in the context of drug delivery systems, is an area of active research. In silico evaluation of absorption, distribution, metabolism, and excretion (ADME) properties helps predict drug behavior in vivo by combining pharmacokinetic processes into one model . A study has also investigated a SiC monolayer with a chlormethine (CM) anticancer drug, examining the interaction between host and guest complexes with different configurations, charge transfer (CT), interaction strength, and structural geometries .
Result of Action
The molecular and cellular effects of SiC’s action are diverse and depend on the specific application. For instance, in the context of biomedical applications, SiC has shown superior biocompatibility through international standard-based testing, both in vitro and in vivo . In another study, SiC nanoparticles were found to cause remarkable pro-oxidative reactions and inflammatory response .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of SiC. For instance, a study has proposed a circular economy approach to SiC production, leveraging the ecological challenge of rice waste disposal to create a new source of silica materials . Another study has shown that SiC/C composites have good environmental tolerance and excellent radar stealth performance in practical applications .
Biochemical Analysis
Biochemical Properties
Silicon carbide plays a significant role in biochemical reactions, particularly in the development of biosensors and bioMEMS/NEMS (microelectromechanical systems/nanoelectromechanical systems). It interacts with various enzymes, proteins, and other biomolecules, enhancing their stability and functionality . For instance, this compound surfaces can be functionalized with biomolecules to create highly sensitive and specific biosensors. These interactions are primarily based on the material’s excellent chemical resistivity and biocompatibility, which prevent adverse reactions and ensure the stability of the attached biomolecules.
Cellular Effects
This compound has been shown to influence various cellular processes positively. It enhances cell adhesion, proliferation, and differentiation, making it an ideal material for tissue engineering and regenerative medicine . This compound also affects cell signaling pathways, gene expression, and cellular metabolism. For example, this compound-based scaffolds can promote osteogenic differentiation of stem cells by activating specific signaling pathways and upregulating osteogenic genes.
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with biomolecules at the molecular level. This compound can bind to enzymes and proteins, enhancing their stability and activity . It can also inhibit or activate specific enzymes, depending on the functionalization of its surface. Additionally, this compound can influence gene expression by providing a stable and biocompatible surface for the attachment of DNA or RNA molecules, facilitating gene delivery and expression in target cells.
Temporal Effects in Laboratory Settings
In laboratory settings, this compound has shown remarkable stability and resistance to degradation over time . Its long-term effects on cellular function have been studied in both in vitro and in vivo models. This compound maintains its biocompatibility and functionality over extended periods, making it suitable for long-term biomedical applications. Studies have shown that this compound-based devices can continuously monitor physiological parameters without significant degradation or loss of function.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to be non-toxic and biocompatible . At high doses, it can cause adverse effects, such as inflammation and tissue damage. Threshold effects have been observed, where the beneficial effects of this compound are maximized at specific dosages, beyond which adverse effects become prominent. These findings highlight the importance of optimizing the dosage of this compound for safe and effective biomedical applications.
Metabolic Pathways
This compound is involved in various metabolic pathways, particularly those related to its interaction with enzymes and cofactors . It can influence metabolic flux and metabolite levels by stabilizing enzymes and enhancing their activity. For example, this compound-based biosensors can monitor metabolic changes in real-time, providing valuable insights into cellular metabolism and disease progression.
Transport and Distribution
This compound is transported and distributed within cells and tissues through specific transporters and binding proteins . Its localization and accumulation are influenced by its surface properties and functionalization. This compound can be engineered to target specific tissues or cells, enhancing its therapeutic potential. For instance, this compound nanoparticles can be functionalized with targeting ligands to deliver drugs or genes to specific cells, improving the efficacy and specificity of the treatment.
Subcellular Localization
The subcellular localization of this compound is determined by its targeting signals and post-translational modifications . This compound can be directed to specific compartments or organelles within the cell, where it exerts its activity or function. For example, this compound-based nanomaterials can be designed to localize in the nucleus, cytoplasm, or mitochondria, depending on the intended application. This targeted localization enhances the effectiveness of this compound in various biomedical applications.
Preparation Methods
Synthetic Routes and Reaction Conditions: Silicon carbide can be synthesized through several methods, including the Acheson process, chemical vapor deposition (CVD), and the sol-gel process. The Acheson process involves heating a mixture of silica sand and carbon in an electric furnace at temperatures between 1600°C and 2500°C. This method produces this compound crystals that can be ground into a fine powder .
Industrial Production Methods: In industrial settings, this compound is produced using high-temperature furnaces. The process begins with the preparation of this compound powder, which is then shaped into desired forms through extrusion or cold isostatic pressing. The shaped parts are sintered under vacuum at very high temperatures to achieve the final product .
Chemical Reactions Analysis
Types of Reactions: Silicon carbide undergoes various chemical reactions, including oxidation, reduction, and substitution. One of the most common reactions is oxidation, where this compound reacts with oxygen to form silicon dioxide (SiO₂) and carbon dioxide (CO₂). This reaction typically occurs at high temperatures .
Common Reagents and Conditions: Oxidation of this compound usually requires high temperatures and an oxygen-rich environment. Reduction reactions may involve the use of reducing agents such as hydrogen or carbon monoxide. Substitution reactions can occur in the presence of halogens or other reactive species .
Major Products Formed: The primary products formed from the oxidation of this compound are silicon dioxide and carbon dioxide. In reduction reactions, this compound can be reduced to silicon and carbon under specific conditions .
Comparison with Similar Compounds
- Gallium Nitride (GaN)
- Aluminum Nitride (AlN)
- Diamond ©
- Boron Nitride (BN)
Silicon carbide stands out due to its unique combination of high thermal conductivity, electrical semiconductivity, and extreme hardness, making it a versatile and valuable material in various fields .
Properties
IUPAC Name |
methanidylidynesilanylium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CSi/c1-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBMJWWWQQXIZIP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[C-]#[Si+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
SiC, CSi |
Source
|
| Record name | SILICON CARBIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25062 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | SILICON CARBIDE (non-fibrous) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1061 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
| Record name | silicon carbide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Silicon_carbide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5052751 |
Source
|
| Record name | Silicon carbide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5052751 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
40.096 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Silicon carbide appears as yellow to green to bluish-black, iridescent crystals. Sublimes with decomposition at 2700 °C. Density 3.21 g cm-3. Insoluble in water. Soluble in molten alkalis (NaOH, KOH) and molten iron., Dry Powder; Dry Powder, Liquid; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Other Solid, Yellow to green to bluish-black, iridescent crystals; [NIOSH], YELLOW-TO-GREEN-TO-BLUE-TO-BLACK CRYSTALS, DEPENDING ON PURITY., Yellow to green to bluish-black, iridescent crystals. |
Source
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| Record name | SILICON CARBIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25062 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Silicon carbide (SiC) | |
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| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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| Record name | SILICON CARBIDE | |
| Source | Occupational Safety and Health Administration (OSHA) | |
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| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
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| Record name | Silicon carbide | |
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Boiling Point |
Sublimes (NIOSH, 2023), sublimes, Sublimes |
Source
|
| Record name | SILICON CARBIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25062 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | Occupational Safety and Health Administration (OSHA) | |
| URL | https://www.osha.gov/chemicaldata/368 | |
| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
| Record name | Silicon carbide | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0555.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Solubility |
Insoluble (NIOSH, 2023), INSOL IN COLD WATER, HOT WATER, & ACID; SOL IN FUSED POTASSIUM HYDROXIDE, INSOL IN ALCOHOL; SOL IN MOLTEN IRON, Solubility in water: none, Insoluble |
Source
|
| Record name | SILICON CARBIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25062 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | SILICON CARBIDE | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/681 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | SILICON CARBIDE (non-fibrous) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1061 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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| Record name | Silicon carbide | |
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| URL | https://www.cdc.gov/niosh/npg/npgd0555.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Density |
3.23 (NIOSH, 2023) - Denser than water; will sink, 3.23, 3.2 g/cm³ |
Source
|
| Record name | SILICON CARBIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25062 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | SILICON CARBIDE | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/681 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1061 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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| Record name | SILICON CARBIDE | |
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| URL | https://www.osha.gov/chemicaldata/368 | |
| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
| Record name | Silicon carbide | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0555.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Vapor Pressure |
0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx) |
Source
|
| Record name | SILICON CARBIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25062 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | SILICON CARBIDE | |
| Source | Occupational Safety and Health Administration (OSHA) | |
| URL | https://www.osha.gov/chemicaldata/368 | |
| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
| Record name | Silicon carbide | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0555.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Color/Form |
EXCEEDINGLY HARD, GREEN TO BLUISH-BLACK, IRIDESCENT, SHARP CRYSTALS, HEXAGONAL OR CUBIC, Yellow to green to bluish black, iridescent crystals. | |
CAS No. |
409-21-2 |
Source
|
| Record name | SILICON CARBIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25062 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| URL | https://www.osha.gov/chemicaldata/368 | |
| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Melting Point |
4892 °F (Sublimes) (NIOSH, 2023), 2600 °C, 4892 °F (sublimes), 4892 °F (Sublimes) |
Source
|
| Record name | SILICON CARBIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25062 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | SILICON CARBIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/681 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | SILICON CARBIDE | |
| Source | Occupational Safety and Health Administration (OSHA) | |
| URL | https://www.osha.gov/chemicaldata/368 | |
| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
| Record name | Silicon carbide | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0555.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Synthesis routes and methods
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(3R,5R,8R,9S,10S,13R,17R)-14-hydroxy-3,10,13-trimethyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,4,5,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one](/img/structure/B1214512.png)
